![molecular formula C11H7BrO3 B6182535 7-bromo-1,3-dihydrospiro[2-benzopyran-4,1'-cyclopropane]-1,3-dione CAS No. 2613385-33-2](/img/no-structure.png)
7-bromo-1,3-dihydrospiro[2-benzopyran-4,1'-cyclopropane]-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The description of a chemical compound typically includes its molecular formula, structure, and other identifiers such as CAS number and InChI code .
Synthesis Analysis
Synthesis analysis involves understanding the methods and conditions used to create the compound. This can include the starting materials, catalysts, temperature, pressure, and other factors .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them .Chemical Reactions Analysis
Chemical reactions analysis involves studying how the compound reacts with other substances. This can include understanding the reaction conditions, products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
Physical and chemical properties analysis involves studying properties such as melting point, boiling point, solubility, reactivity, and spectral data .Mechanism of Action
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-bromo-1,3-dihydrospiro[2-benzopyran-4,1'-cyclopropane]-1,3-dione involves the cyclization of a substituted benzopyran with a cyclopropane ring. The bromine atom is introduced through a substitution reaction. The synthesis pathway involves several steps, including protection of functional groups, substitution reactions, and cyclization reactions.", "Starting Materials": [ "2-hydroxybenzaldehyde", "ethyl acetoacetate", "bromine", "sodium hydroxide", "dimethylformamide", "cyclopropane" ], "Reaction": [ "Step 1: Protection of 2-hydroxybenzaldehyde with ethyl acetoacetate to form ethyl 2-(2-hydroxyphenyl)-3-oxobutanoate", "Step 2: Bromination of ethyl 2-(2-hydroxyphenyl)-3-oxobutanoate with bromine and sodium hydroxide to form ethyl 2-(2-bromo-2-hydroxyphenyl)-3-oxobutanoate", "Step 3: Deprotection of ethyl 2-(2-bromo-2-hydroxyphenyl)-3-oxobutanoate with sodium hydroxide to form 2-(2-bromo-2-hydroxyphenyl)-3-oxobutanoic acid", "Step 4: Cyclization of 2-(2-bromo-2-hydroxyphenyl)-3-oxobutanoic acid with cyclopropane in the presence of dimethylformamide to form 7-bromo-1,3-dihydrospiro[2-benzopyran-4,1'-cyclopropane]-1,3-dione" ] } | |
2613385-33-2 | |
Molecular Formula |
C11H7BrO3 |
Molecular Weight |
267.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.